Cas no 104941-65-3 (4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid)
4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-[(4-methylphenyl)sulfamoyl]benzoic acid
- 4-Methyl-3-p-tolylsulfamoyl-benzoic acid
- Oprea1_755853
- BBL019875
- STL255552
- T9203
- 4-methyl-3-(4-toluidinosulfonyl)benzoic acid
- 4-Methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid
- Benzoic acid, 4-methyl-3-[[(4-methylphenyl)amino]sulfonyl]-
- 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid
-
- MDL: MFCD01834245
- Inchi: 1S/C15H15NO4S/c1-10-3-7-13(8-4-10)16-21(19,20)14-9-12(15(17)18)6-5-11(14)2/h3-9,16H,1-2H3,(H,17,18)
- InChI Key: KIUSUKXNYGTBKW-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=CC=1C)(NC1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 463
- Topological Polar Surface Area: 91.8
4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB382192-500 mg |
4-Methyl-3-[(4-methylphenyl)sulfamoyl]benzoic acid |
104941-65-3 | 500MG |
€165.80 | 2023-02-20 | ||
| abcr | AB382192-1 g |
4-Methyl-3-[(4-methylphenyl)sulfamoyl]benzoic acid |
104941-65-3 | 1g |
€197.30 | 2023-04-25 | ||
| abcr | AB382192-5 g |
4-Methyl-3-[(4-methylphenyl)sulfamoyl]benzoic acid |
104941-65-3 | 5g |
€456.10 | 2023-04-25 | ||
| abcr | AB382192-10 g |
4-Methyl-3-[(4-methylphenyl)sulfamoyl]benzoic acid |
104941-65-3 | 10g |
€773.40 | 2023-04-25 | ||
| TRC | M138150-500mg |
4-Methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid |
104941-65-3 | 500mg |
$ 235.00 | 2022-06-04 | ||
| TRC | M138150-1000mg |
4-Methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid |
104941-65-3 | 1g |
$ 390.00 | 2022-06-04 | ||
| TRC | M138150-2000mg |
4-Methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid |
104941-65-3 | 2g |
$ 615.00 | 2022-06-04 | ||
| abcr | AB382192-500mg |
4-Methyl-3-[(4-methylphenyl)sulfamoyl]benzoic acid; . |
104941-65-3 | 500mg |
€173.00 | 2025-04-22 | ||
| abcr | AB382192-1g |
4-Methyl-3-[(4-methylphenyl)sulfamoyl]benzoic acid; . |
104941-65-3 | 1g |
€197.00 | 2025-04-22 | ||
| abcr | AB382192-5g |
4-Methyl-3-[(4-methylphenyl)sulfamoyl]benzoic acid; . |
104941-65-3 | 5g |
€445.00 | 2025-04-22 |
4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid
Introduction to 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid (CAS No. 104941-65-3)
4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid (CAS No. 104941-65-3) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical research. This compound, also known as Methyl 4-methyl-3-[(4-methylphenyl)aminosulfonyl]benzoate, is characterized by its unique structural features, which include a benzene ring, a sulfonyl group, and an amine functionality. These structural elements contribute to its diverse chemical properties and potential biological activities.
The molecular formula of 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid is C15H15NO4S, and its molecular weight is approximately 305.35 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for various synthetic transformations and biological assays.
In the pharmaceutical industry, 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid has garnered attention due to its potential as an intermediate in the synthesis of drugs with therapeutic applications. Recent studies have explored its role in the development of anti-inflammatory agents, anti-cancer drugs, and treatments for neurological disorders. The sulfonyl group in the molecule is particularly noteworthy for its ability to enhance the bioavailability and stability of drug candidates.
Molecular Structure and Synthesis:
The molecular structure of 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid consists of a benzene ring substituted with a methyl group at the 4-position and a sulfonyl group attached to the 3-position. The sulfonyl group is further substituted with an aniline moiety (4-methylphenylamine). This complex arrangement provides the compound with unique reactivity and functional versatility.
The synthesis of 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid typically involves several steps, including the formation of the sulfonyl chloride intermediate from 3-sulfamoylbenzoic acid, followed by nucleophilic substitution with 4-methylaniline. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to optimize the process and reduce reaction times.
Biological Activities:
4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid has been investigated for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.
In cancer research, 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid has demonstrated cytotoxic effects against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These properties make it a promising candidate for further development in oncology.
Analytical Methods:
The accurate characterization of 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid is crucial for both research and industrial applications. Various analytical techniques are employed to determine its purity, identity, and structural integrity. High-performance liquid chromatography (HPLC) is commonly used for quantitative analysis, while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure. Mass spectrometry (MS) is also utilized to confirm the molecular weight and identify any impurities or degradation products.
Safety Considerations:
Safety is a paramount concern when handling any chemical compound. While 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, adequate ventilation should be provided to prevent inhalation of any volatile components.
FUTURE PERSPECTIVES:
The future prospects for 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid are promising across multiple scientific disciplines. Ongoing research aims to further elucidate its biological mechanisms and optimize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in advancing our understanding of this compound and developing new applications.
In conclusion, 4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid (CAS No. 104941-65-3) represents a valuable chemical entity with diverse applications in pharmaceuticals, materials science, and chemical research. Its unique structural features and biological activities make it an intriguing subject for further investigation and development.
104941-65-3 (4-Methyl-3-{(4-methylphenyl)aminosulfonyl}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)